Cas no 2229416-42-4 (tert-butyl 2-(2-bromopyridin-3-yl)piperazine-1-carboxylate)

Tert-butyl 2-(2-bromopyridin-3-yl)piperazine-1-carboxylate is a versatile brominated pyridine derivative widely used as an intermediate in pharmaceutical and agrochemical synthesis. Its key structural features—a tert-butyloxycarbonyl (Boc)-protected piperazine moiety and a bromo-substituted pyridine ring—make it a valuable building block for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. The Boc group enhances solubility and provides stability during synthetic transformations while allowing selective deprotection under mild acidic conditions. The bromine atom serves as a reactive handle for further functionalization. This compound is particularly useful in medicinal chemistry for constructing heterocyclic scaffolds with potential biological activity. Its high purity and well-defined reactivity profile ensure reliable performance in complex synthetic routes.
tert-butyl 2-(2-bromopyridin-3-yl)piperazine-1-carboxylate structure
2229416-42-4 structure
Product Name:tert-butyl 2-(2-bromopyridin-3-yl)piperazine-1-carboxylate
CAS No:2229416-42-4
MF:C14H20BrN3O2
MW:342.231502532959
CID:6111276
PubChem ID:165971791
Update Time:2025-06-28

tert-butyl 2-(2-bromopyridin-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-(2-bromopyridin-3-yl)piperazine-1-carboxylate
    • 2229416-42-4
    • EN300-1874901
    • Inchi: 1S/C14H20BrN3O2/c1-14(2,3)20-13(19)18-8-7-16-9-11(18)10-5-4-6-17-12(10)15/h4-6,11,16H,7-9H2,1-3H3
    • InChI Key: JMQHOAKHBWWABA-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC=CN=1)C1CNCCN1C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 341.07389g/mol
  • Monoisotopic Mass: 341.07389g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 54.5Ų

tert-butyl 2-(2-bromopyridin-3-yl)piperazine-1-carboxylate Pricemore >>

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Additional information on tert-butyl 2-(2-bromopyridin-3-yl)piperazine-1-carboxylate

Introduction to Tert-butyl 2-(2-bromopyridin-3-yl)piperazine-1-carboxylate (CAS No. 2229416-42-4)

Tert-butyl 2-(2-bromopyridin-3-yl)piperazine-1-carboxylate, with the CAS number 2229416-42-4, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a tert-butyl group and a brominated pyridine moiety in its structure contributes to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The structural features of tert-butyl 2-(2-bromopyridin-3-yl)piperazine-1-carboxylate make it particularly interesting for medicinal chemists. The bromopyridine ring is a well-known pharmacophore that can interact with various biological targets, including enzymes and receptors. This interaction is often crucial for the development of drugs with specific mechanisms of action. Additionally, the tert-butyl group enhances the lipophilicity of the molecule, which can improve its absorption and distribution within the body.

In recent years, there has been a growing interest in piperazine derivatives due to their potential in treating various diseases. For instance, studies have shown that piperazine-based compounds can modulate neurotransmitter systems, making them promising candidates for the treatment of neurological disorders such as depression and anxiety. The bromine atom in the pyridine ring also provides a handle for further chemical modifications, allowing researchers to tailor the compound's properties for specific applications.

One of the most exciting areas of research involving tert-butyl 2-(2-bromopyridin-3-yl)piperazine-1-carboxylate is its role as a building block in drug discovery. The compound's ability to serve as a precursor for more complex molecules has led to numerous synthetic strategies being developed. These strategies often involve palladium-catalyzed cross-coupling reactions, which are highly efficient and versatile tools in organic synthesis. The bromine atom in the pyridine ring can be easily exchanged with other functional groups, enabling the creation of diverse molecular architectures.

Recent advancements in computational chemistry have also contributed to the understanding of how tert-butyl 2-(2-bromopyridin-3-yl)piperazine-1-carboxylate interacts with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on enzymes and receptors, suggesting potential therapeutic effects. These studies not only provide insights into the compound's mechanism of action but also help in designing analogs with improved efficacy and selectivity.

The pharmaceutical industry has taken notice of these findings, leading to increased investment in piperazine-based drug development. Several companies are currently exploring derivatives of tert-butyl 2-(2-bromopyridin-3-yl)piperazine-1-carboxylate as potential treatments for various conditions. Early clinical trials have shown promising results, indicating that this class of compounds may offer new therapeutic options for patients worldwide.

The synthesis of tert-butyl 2-(2-bromopyridin-3-yl)piperazine-1-carboxylate also presents interesting challenges and opportunities for chemists. The need for efficient and scalable synthetic routes has driven innovation in synthetic methodologies. Researchers have developed novel catalytic systems and reaction conditions that enhance yield and purity while minimizing waste. These advancements not only make the production of this compound more sustainable but also open doors for further exploration in related areas.

In conclusion, tert-butyl 2-(2-bromopyridin-3-yl)piperazine-1-carboxylate (CAS No. 2229416-42-4) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its versatility as a synthetic intermediate, make it a valuable tool for medicinal chemists. As research continues to uncover new applications and therapeutic benefits, this compound is poised to play a crucial role in the next generation of medicines.

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